N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(oxan-4-yl)-N-(thiophen-2-ylmethyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H19NO4S/c20-18(13-3-4-16-17(10-13)23-12-22-16)19(11-15-2-1-9-24-15)14-5-7-21-8-6-14/h1-4,9-10,14H,5-8,11-12H2
• InChI Key: DUJZKRXIWYSMRG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC2=CC=CS2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C18H19NO4S and its molecular weight is 345.41. The purity is usually 95%.
The exact mass of the compound N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzo[d][1,3]dioxole-5-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzo[d][1,3]dioxole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzo[d][1,3]dioxole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Functionalization

Synthesis of Thiophene Derivatives

Research on the synthesis of thiophene derivatives highlights methodologies that could be applicable to the functionalization and synthesis of compounds with similar structural elements as "N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzo[d][1,3]dioxole-5-carboxamide." For example, the development of pyrazole, isoxazole, and pyrimidine derivatives through the reactivity of thiophenylhydrazonoacetates demonstrates the versatility of thiophene compounds in heterocyclic chemistry (Mohareb et al., 2004).

DFT Calculations and Electronic Properties

Studies on the synthesis of thiophene-2-carboxamides and their electronic and nonlinear optical properties through DFT calculations offer insights into how such compounds could be tailored for specific electronic applications. The impact of various substituents on the HOMO–LUMO energy gap and hyperpolarizability indicates the potential of thiophene derivatives in materials science (Ahmad et al., 2021).

Pharmacological Applications

Antibacterial Agents

Novel analogs of benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial activity, suggesting that similar structures could be explored for their antimicrobial potential. The design and synthesis of such compounds, followed by their spectral data confirmation and activity evaluation, point towards a methodology for discovering new antibacterial agents (Palkar et al., 2017).

Antitumor Activity

The synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety and their evaluation as anti-tumor agents reveal the therapeutic potential of thiophene derivatives. Compounds with specific structural features showed significant activity against hepatocellular carcinoma cell lines, suggesting that similar compounds could be investigated for their antitumor properties (Gomha et al., 2016).